Cas no 117490-40-1 (Theobromine-D6)

Theobromine-D6 structure

Product Name:Theobromine-D6

CAS No:117490-40-1

MF:C₇H₈N₄O₂

MW:186.20099067688

CID:824345

Update Time:2025-10-28

Theobromine-D6 Chemical and Physical Properties

Names and Identifiers

- Theobromine-D6
- 3,7-Dimethylxanthine-d6
- Diurobromine-d6
- Santheose-d6
- Teobromin-d6
- Thesal-d6
- NSC 5039-d6
- SC 15090-d6
- 3,7-Dimethylxanthine-[D6] (Theobromine)
- 3,7-Dimethylxanthine-(dimethyl-d6)
- Inchi： 1S/C7H8N4O2/c1-10-3-8-5-4(10)6(12)9-7(13)11(5)2/h3H,1-2H3,(H,9,12,13)/i1D3,2D3
- InChI Key： YAPQBXQYLJRXSA-WFGJKAKNSA-N
- SMILES： O=C1C2=C(N=CN2C([2H])([2H])[2H])N(C([2H])([2H])[2H])C(N1)=O

Computed Properties

Exact Mass: 186.10200

Experimental Properties

Melting Point: >300°C
PSA: 72.68000
LogP: -1.03970

Theobromine-D6 Security Information

Hazard Category Code： 22
Hazardous Material Identification：

Theobromine-D6 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	705357-2MG	Theobromine-D6	117490-40-1	98%	2mg	¥2871.74	2023-11-27
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	705357-5MG	Theobromine-D6	117490-40-1	98%	5mg	¥6643.86	2023-11-27
ChemScence	CS-0179673-2mg	Theobromine-d6	117490-40-1		2mg	$0.0	2022-04-28
ChemScence	CS-0179673-5mg	Theobromine-d6	117490-40-1		5mg	$0.0	2022-04-28
ChemScence	CS-0179673-1mg	Theobromine-d6	117490-40-1		1mg	$0.0	2022-04-28
TRC	T343802-1mg	Theobromine-d6	117490-40-1		1mg	$ 196.00	2023-09-05
TRC	T343802-2mg	Theobromine-d6	117490-40-1		2mg	$ 368.00	2023-09-05
TRC	T343802-5mg	Theobromine-d6	117490-40-1		5mg	$ 888.00	2023-09-05
eNovation Chemicals LLC	Y1258852-1mg	1H-Purine-2,6-dione, 3,7-dihydro-3,7-di(methyl-d3)-	117490-40-1	98%D	1mg	$1345	2024-07-28
SHENG KE LU SI SHENG WU JI SHU	sc-208434-1mg	Theobromine-d6,	117490-40-1		1mg	￥2106.00	2023-09-05

Theobromine-D6 Production Method

Theobromine-D6 Related Literature

1. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
2. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
3. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
4. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
5. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477

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